Cas no 2228875-83-8 (3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228875-83-8
• MF: C₁₂H₁₄F₂N₂O₃
• MW: 272.247970104218
• CID: 6423335
• PubChem ID: 165856231
• Update Time: 2025-06-23

3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine
• 2228875-83-8
• EN300-1971820
• [3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H14F2N2O3/c1-19-10-4-8(2-3-9(10)16(17)18)11(7-15)5-12(13,14)6-11/h2-4H,5-7,15H2,1H3
• InChI Key： OULVEANAHJFVNP-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2)OC)[N+](=O)[O-])(CN)C1)F

Computed Properties

• Exact Mass: 272.09724864g/mol
• Monoisotopic Mass: 272.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228875-83-8)

3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine, identified by its CAS number 2228875-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclobutyl backbone substituted with fluorine atoms and an aromatic ring bearing methoxy and nitro functional groups. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.

The fluorine atoms at the 3-position of the cyclobutyl ring introduce electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Additionally, the presence of a nitro group at the 4-position of the aromatic ring enhances its potential as an intermediate in synthetic chemistry, allowing for further derivatization and functionalization. The methoxy group at the 3-position provides a balance between electron-donating and electron-withdrawing influences, contributing to the overall electronic landscape of the molecule.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate fluorinated cycloalkyl structures. These motifs have been shown to improve metabolic stability, binding affinity, and oral bioavailability in drug candidates. The cyclobutylmethanamine moiety in this compound offers a rigid scaffold that can be optimized for specific biological targets. Furthermore, the aromatic ring with substituents like methoxy and nitro groups is a common feature in many bioactive molecules, suggesting potential interactions with biological receptors or enzymes.

One of the most compelling aspects of 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine is its potential as a building block for more complex drug molecules. Researchers have been exploring ways to leverage its structural features to develop new therapeutic agents targeting various diseases. For instance, studies have indicated that fluorinated analogs of this compound may exhibit inhibitory activity against certain enzymes or receptors involved in metabolic disorders, inflammation, or cancer.

The synthesis of 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework. Additionally, computational chemistry tools have been employed to optimize reaction conditions and predict the properties of this molecule before experimental synthesis.

Recent research has also highlighted the importance of understanding the stereochemistry of fluorinated compounds like 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine. The presence of stereocenters can significantly impact the biological activity and pharmacokinetic properties of a drug candidate. Therefore, stereocontrolled synthesis methods have been developed to ensure that only the enantiomer or diastereomer with desired properties is obtained. This approach is crucial for maximizing efficacy while minimizing potential side effects.

The potential applications of 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, such as liquid crystals or organic semiconductors. The combination of fluorine atoms and aromatic rings can lead to novel materials with enhanced thermal stability and electronic properties.

In conclusion, 3,3-difluoro-1-(3-methoxy-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228875-83-8) represents a fascinating compound with significant potential in both drug discovery and materials science. Its structural complexity and functional diversity make it a valuable tool for researchers seeking to develop new therapeutic agents or advanced materials. As our understanding of fluorinated compounds continues to grow, this molecule will likely play an important role in future scientific endeavors.